Cas no 2171438-69-8 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid)

• Product Name: 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
• CAS No: 2171438-69-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5944720
• PubChem ID: 165553063
• Update Time: 2025-10-31

6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
• 2171438-69-8
• EN300-1481321
• 6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(2)16-25(27(33)29-15-14-19(3)12-13-26(31)32)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,12-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t19?,25-/m0/s1
• InChI Key： LCCFVPUACZOPLT-BIAFCPFJSA-N
• SMILES： O(C(N[C@H](C(NCCC(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid

Introduction to 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2171438-69-8)

The compound 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid, identified by its CAS number 2171438-69-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a combination of amino acid derivatives and fluorinated aromatic groups, has garnered considerable attention for its potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety introduces unique electronic and steric properties, which are critical for modulating biological targets with high specificity.

Recent research in the domain of bioactive molecules has highlighted the importance of chiral centers in enhancing pharmacological efficacy. The (2S) configuration of the amino group in this compound underscores its stereochemical specificity, a feature that is often exploited in drug design to improve target binding affinity and reduce off-target effects. The structural motif of 4-methylpentanamido-4-methylhexanoic acid provides a robust scaffold for further derivatization, enabling the development of novel analogs with tailored pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current studies indicate that molecules incorporating fluorene derivatives exhibit remarkable stability and bioavailability, making them ideal candidates for oral and parenteral administration. The methoxycarbonyl group further enhances solubility and metabolic stability, ensuring prolonged circulation and sustained therapeutic action. These attributes are particularly relevant in the context of chronic diseases where long-term treatment is necessary.

The pharmaceutical industry has been increasingly leveraging advanced computational methods to predict the biological activity of such compounds. Molecular docking simulations have revealed that 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid interacts strongly with enzymes and receptors implicated in various pathological conditions. Notably, preliminary data suggest inhibitory effects on kinases and proteases, which are central to processes such as inflammation, cancer progression, and neurodegeneration.

In vitro experiments have demonstrated promising results regarding its mechanism of action. The compound’s ability to modulate enzyme activity without significant toxicity makes it an attractive lead for further development. Researchers are particularly interested in exploring its potential as an antagonist or partial agonist for G protein-coupled receptors (GPCRs), which play a pivotal role in signal transduction pathways affecting multiple physiological processes.

The synthesis of this compound presents a fascinating challenge due to its complex architecture. Advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The integration of the fluorene moiety into the side chain requires precise control over reaction conditions to avoid unwanted byproducts. This underscores the importance of high-purity reagents and optimized protocols in medicinal chemistry research.

Emerging evidence also suggests that structural modifications can significantly influence pharmacological outcomes. By varying substituents such as the length or nature of the alkyl chains, researchers can fine-tune properties such as lipophilicity, metabolic clearance, and tissue distribution. This flexibility makes 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid a versatile scaffold for designing next-generation therapeutics.

The regulatory landscape for novel drug candidates continues to evolve, emphasizing stringent safety and efficacy evaluations before clinical translation. Preclinical studies involving animal models are underway to assess toxicity profiles, pharmacokinetic parameters, and potential therapeutic benefits. These studies will provide critical insights into whether this compound meets the rigorous standards required for human testing.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which promising candidates like this one are identified and optimized. Machine learning algorithms can predict molecular properties with high accuracy, reducing the time and cost associated with experimental screening. Such innovations are transforming how pharmaceutical researchers approach complex biological problems.

The broader implications of this research extend beyond individual therapeutic applications. By providing new tools for modulating key biological pathways, compounds like 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid contribute to our fundamental understanding of disease mechanisms. This knowledge is essential for developing more effective treatments that address root causes rather than merely alleviating symptoms.

In conclusion, 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2171438-69-8) exemplifies the innovative spirit driving modern medicinal chemistry forward. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing efforts to develop novel therapeutics for diverse medical conditions. As research progresses, this compound will continue to be scrutinized for its potential to improve human health through targeted molecular intervention.